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Compound of Interest

Compound Name:
3-[2-(Allyloxy)ethoxy]piperidine

hydrochloride

CAS No.: 1220033-19-1

Cat. No.: B1525243

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of the piperidine derivative, 3-[2-

(Allyloxy)ethoxy]piperidine. This document is intended to serve as a valuable resource for

researchers and professionals engaged in drug discovery and development, offering insights

into the strategic considerations for incorporating this and similar scaffolds into novel

therapeutic agents.

Executive Summary
The piperidine moiety is a cornerstone in medicinal chemistry, present in a vast array of

pharmaceuticals and bioactive natural products.[1][2] Its conformational flexibility and ability to

engage in key binding interactions make it a privileged scaffold in drug design. This guide

focuses on a specific derivative, 3-[2-(Allyloxy)ethoxy]piperidine, detailing its fundamental

molecular characteristics and providing a framework for its synthesis and potential utility in the

development of new chemical entities.
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Core Molecular Attributes
The foundational step in the evaluation of any new chemical entity is the precise determination

of its molecular formula and weight. These parameters are critical for all subsequent analytical

and experimental work.

Molecular Formula and Weight
The chemical structure of 3-[2-(Allyloxy)ethoxy]piperidine is composed of a piperidine ring

substituted at the 3-position with a 2-(allyloxy)ethoxy group. A systematic breakdown of its

constituent atoms leads to the following molecular formula and weight:

Attribute Value

Molecular Formula C₁₀H₁₉NO₂

Molecular Weight 185.26 g/mol

This data is derived from the elemental composition of the molecule.

Structural Representation
A clear visualization of the molecular structure is paramount for understanding its chemical

reactivity and potential biological interactions.

Figure 1: Chemical structure of 3-[2-(Allyloxy)ethoxy]piperidine.

Synthesis and Characterization
While specific literature on the synthesis of 3-[2-(Allyloxy)ethoxy]piperidine is not readily

available, a robust and logical synthetic route can be proposed based on well-established

organic chemistry principles. The Williamson ether synthesis is a prime candidate for the key

etherification steps.[3][4][5]

Proposed Synthetic Pathway
A plausible and efficient synthesis would likely commence from a commercially available and

suitably protected 3-hydroxypiperidine. The synthesis can be envisioned as a two-step process
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involving sequential etherifications.

N-Boc-3-hydroxypiperidine N-Boc-3-(2-hydroxyethoxy)piperidine

1. NaH
2. 2-Chloroethanol 3-[2-(Allyloxy)ethoxy]piperidine

1. NaH
2. Allyl bromide DeprotectionTFA or HCl

Click to download full resolution via product page

Figure 2: Proposed synthetic workflow for 3-[2-(Allyloxy)ethoxy]piperidine.

Step-by-Step Protocol:

Protection of the Piperidine Nitrogen: To prevent unwanted side reactions, the nitrogen of 3-

hydroxypiperidine is first protected, commonly with a Boc (tert-butyloxycarbonyl) group.

First Etherification: The protected 3-hydroxypiperidine is treated with a strong base, such as

sodium hydride, to deprotonate the hydroxyl group, forming an alkoxide. This is followed by

reaction with 2-chloroethanol to yield N-Boc-3-(2-hydroxyethoxy)piperidine.

Second Etherification: The newly introduced hydroxyl group is then deprotonated with a

strong base (e.g., sodium hydride) and subsequently reacted with an allyl halide, such as

allyl bromide, to form the desired N-Boc-3-[2-(allyloxy)ethoxy]piperidine.[3]

Deprotection: The final step involves the removal of the Boc protecting group, typically under

acidic conditions (e.g., trifluoroacetic acid or hydrochloric acid), to yield the target compound,

3-[2-(Allyloxy)ethoxy]piperidine.

Physicochemical Properties (Predicted)
Predictive models based on the chemical structure can provide valuable insights into the

physicochemical properties of a molecule, which are crucial for assessing its drug-like

characteristics.
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Property Predicted Value
Significance in Drug
Development

LogP ~1.5 - 2.5
Lipophilicity, influencing

absorption and distribution.

Topological Polar Surface Area

(TPSA)
~30 - 40 Å²

Membrane permeability and

bioavailability.

Hydrogen Bond Donors 1
Potential for interactions with

biological targets.

Hydrogen Bond Acceptors 3
Potential for interactions with

biological targets.

Rotatable Bonds 5 Conformational flexibility.

Spectroscopic Characterization (Anticipated)
The structural elucidation of the synthesized compound would rely on a combination of

standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic signals for the piperidine ring protons, the two

methylene groups of the ethoxy linker, and the protons of the allyl group, including the

distinctive vinylic protons.

¹³C NMR: Would display ten distinct carbon signals corresponding to the molecular

formula. The chemical shifts would be indicative of the different carbon environments

(aliphatic, ether-linked, and vinylic).

Infrared (IR) Spectroscopy: Key vibrational bands would be expected for the C-O-C ether

linkages (around 1100 cm⁻¹), the N-H bond of the piperidine (a broad signal around 3300

cm⁻¹), and the C=C double bond of the allyl group (around 1645 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) or a

protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight.
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Potential Applications in Drug Discovery
The unique combination of a piperidine scaffold, a flexible ether linker, and a reactive allyl

group suggests several potential applications in drug discovery and development.

Scaffold for Novel Therapeutics
The piperidine ring is a well-established pharmacophore found in drugs targeting a wide range

of conditions, including neurological disorders, pain, and inflammation.[2][6][7] The 3-[2-

(allyloxy)ethoxy]piperidine scaffold can serve as a starting point for the synthesis of libraries of

novel compounds for screening against various biological targets.

Role of the Allyl Group
The terminal allyl group is a particularly interesting feature, offering several avenues for further

chemical modification and potential biological activity.

Covalent Modification: The double bond of the allyl group can be a target for covalent

modification, allowing for the design of targeted covalent inhibitors.

Metabolic Handle: The allyl group can also serve as a site for metabolic transformations,

which can be strategically utilized in prodrug design.

Pharmacological Activity: Allyl-containing compounds themselves have been shown to

possess a range of biological activities, including anticancer and antimicrobial effects.

Safety and Handling Considerations
While specific toxicological data for 3-[2-(allyloxy)ethoxy]piperidine is not available, a

precautionary approach should be taken based on the known hazards of related compounds.

Piperidine Derivatives: Many piperidine derivatives are biologically active and may have

pharmacological effects. Appropriate personal protective equipment (PPE) should be worn

when handling the compound.

Allyl Compounds: Some allyl compounds are known to have genotoxic or irritant properties.

[8] It is prudent to handle 3-[2-(allyloxy)ethoxy]piperidine in a well-ventilated fume hood and

to avoid skin and eye contact.
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Conclusion
3-[2-(Allyloxy)ethoxy]piperidine represents a versatile chemical entity with significant potential

for application in medicinal chemistry and drug discovery. Its straightforward, albeit theoretical,

synthesis and the presence of multiple functional groups for further derivatization make it an

attractive scaffold for the development of novel therapeutic agents. Further research into its

synthesis, characterization, and biological activity is warranted to fully explore its potential.

References
IJNRD. (2023). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications,
and Pharmacological Significance. International Journal of Novel Research and
Development.
Molecules. (2023).
Eder, E., Schiffmann, D., Dornbusch, K., Kütt, W., & Hoffman, C. (1986). Genotoxicity of allyl
compounds--a quick screening strategy based on structure-activity relationships and a
battery of prescreening tests. Food and Chemical Toxicology, 24(6-7), 667-73.
Khanum, S. A., Girish, V., Suparshwa, S. S., & Khanum, N. F. (2009). Benzophenone-N-ethyl
piperidine ether analogues--synthesis and efficacy as anti-inflammatory agent. Bioorganic &
Medicinal Chemistry Letters, 19(7), 1887-91.
AWS.
Encyclopedia.pub. (2023).
ResearchGate.
Cambridge University Press. (n.d.). Williamson Ether Synthesis.
Chemistry Steps. (n.d.). The Williamson Ether Synthesis.
Wikipedia contributors. (n.d.). Williamson ether synthesis. Wikipedia.
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube.
National Toxicology Program. (2009). NTP Genetically Modified Model Report on the
Toxicology Studies of Allyl Bromide (CASRN 106-95-6)
Journal of Medicinal Chemistry. (1987). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives.
Synthesis and antidepressant activity.
Nishikawa, T., et al. (2017). Allyl nitrile: Toxicity and health effects.
RSC Medicinal Chemistry. (2022).
ResearchGate. Stereoselective synthesis of piperidine derivatives [3,2-c]-fused with oxygen
heterocycles.
Biogeosciences. (2013).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Journal of Nutrition. (2001). Mechanisms of inhibition of chemical toxicity and
carcinogenesis by diallyl sulfide (DAS)
Google Patents. (n.d.).
University of Wisconsin-Madison. (n.d.). CHEM 344/345 – Spectroscopy and Spectrometry
in Organic Chemistry.
MDPI. (2022). Physicochemical, Antioxidant, and Antimicrobial Properties of Three Medicinal
Plants from the Western Part of the Rhodope Mountains, Bulgaria.
ResearchGate.
Atlantis Press. (n.d.). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy)
methyl)
Frontiers in Chemistry. (2024).
Physics & Maths Tutor. (n.d.). 6.3.2 Spectroscopy QP.
A-Level Chemistry. (n.d.). compared using 13C nmr spectroscopy.
ResearchGate. Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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